Cas no 5343-92-0 (1,2-Pentanediol)

• Product Name: 1,2-Pentanediol
• CAS No: 5343-92-0
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00010736
• CID: 45739
• PubChem ID: 87575278
• Update Time: 2026-05-14

1,2-Pentanediol Chemical and Physical Properties

Names and Identifiers

• Pentane-1,2-diol
• 1,2-DIHYDROXYPENTANE
• PTD
• pentyleneglycol,1,2-pentanediol
• 1,2 Pentandiol
• α-n-amylene glycol
• PENTANDIOL-1,2
• 1,2-Pentandiol
• 1,2-Pentanediol
• 2-Phenylethanol
• n-pentane-1,2-diol
• n-PrCH(OH)CH2OH
• Pentanediol
• pentylene glycol
• propylethylene glycol
• WCVRQHFDJLLWFE-UHFFFAOYSA-N
• 1,2-Pentanediol, (2R)-
• 1,a2-aPentanediol
• KSC271I3N
• NSC513
• WCVRQHFDJLLWFE-UHFFFAOYSA-
• AK117078
• SY032914
• ST2419774

• MDL： MFCD00010736
• Inchi： 1S/C5H12O2/c1-2-3-5(7)4-6/h5-7H,2-4H2,1H3
• InChI Key： WCVRQHFDJLLWFE-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1719151

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.971 g/mL at 25 °C(lit.)
• Melting Point: 50.86°C (estimate)
• Boiling Point: 210°C(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: miscible
• PSA: 40.46000
• LogP: 0.13970
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

1,2-Pentanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：SA0455000
• Risk Phrases：R36/38
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Pentanediol

Introduction to 1,2-Pentanediol (CAS No. 5343-92-0)

1,2-Pentanediol, with the chemical formula C₅H₁₂O₂ and CAS number 5343-92-0, is a significant diol compound that has garnered attention in various industrial and scientific applications. This linear aliphatic diol is characterized by its two hydroxyl (-OH) groups positioned on adjacent carbon atoms, which contribute to its unique chemical properties and reactivity. The compound is widely recognized for its versatility in chemical synthesis, serving as a key intermediate in the production of polymers, solvents, and specialty chemicals.

The molecular structure of 1,2-Pentanediol imparts distinct advantages in industrial processes. Its bifunctional nature allows it to participate in a wide range of chemical reactions, including esterification, etherification, and polymerization. These reactions make it a valuable building block in the synthesis of complex molecules. Additionally, the compound's ability to act as a chiral building block has opened new avenues in pharmaceutical research, where stereochemistry plays a crucial role in drug efficacy and safety.

In recent years, 1,2-Pentanediol has found increasing applications in the field of bio-based chemicals. The growing emphasis on sustainable chemistry has driven research into renewable feedstocks for producing diols. 1,2-Pentanediol derived from biomass sources offers an eco-friendly alternative to petrochemical-based diols. This shift aligns with global efforts to reduce carbon footprints and promote green chemistry practices. Several studies have demonstrated the feasibility of producing 1,2-Pentanediol through fermentation processes using engineered microorganisms, which could significantly lower production costs and environmental impact.

The compound's role in polymer chemistry is particularly noteworthy. 1,2-Pentanediol is used as a monomer or modifier in the production of polyesters and polyamides. Its incorporation into polymer backbones enhances material properties such as flexibility, thermal stability, and biodegradability. For instance, research has shown that polyesters synthesized with 1,2-Pentanediol exhibit improved mechanical strength and resistance to degradation under various environmental conditions. These advancements are particularly relevant in industries seeking durable yet sustainable materials for packaging, textiles, and consumer goods.

Another emerging application of 1,2-Pentanediol lies in its use as a solvent and co-solvent in pharmaceutical formulations. Its ability to dissolve a wide range of polar and non-polar compounds makes it an attractive choice for formulating active pharmaceutical ingredients (APIs). Furthermore, its low toxicity profile compared to traditional solvents has led to increased adoption in drug development processes. Recent studies have explored the use of 1,2-Pentanediol as a cryoprotectant in pharmaceutical formulations intended for frozen storage or lyophilization. The compound's hygroscopic properties help maintain stability during storage by minimizing moisture absorption.

The chemical reactivity of 1,2-Pentanediol also makes it a valuable tool in organic synthesis. It participates in nucleophilic addition reactions due to its electron-rich hydroxyl groups. These reactions are fundamental in constructing complex organic molecules used in drug synthesis and agrochemicals. Researchers have leveraged these properties to develop novel synthetic routes that improve yield and selectivity. For example, transition-metal-catalyzed cross-coupling reactions involving 1,2-Pentanediol have enabled the efficient construction of biaryl structures prevalent in many bioactive compounds.

In conclusion, 1 , 2 -Pentanediol (CAS No . 5343 -92 -0 ) is a multifaceted compound with broad applications across industrial , pharmaceutical , and material science domains . Its unique structural features enable diverse chemical transformations , making it indispensable as an intermediate . The growing emphasis on sustainable chemistry has further highlighted its potential as a bio-based alternative . As research continues to uncover new applications , the importance of this diol is expected to grow , contributing significantly to advancements in multiple scientific fields .